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Compound of Interest

Compound Name: 2-Bromo-6-cyclohexylpyridine

CAS No.: 1017781-62-2

Cat. No.: B14183811

Get Quote

Part 1: Executive Summary & Chemical Profile
2-Bromo-6-cyclohexylpyridine is a specialized heterocyclic building block utilized primarily in

medicinal chemistry for the synthesis of lipophilic pyridine scaffolds. Its structure features a

pyridine ring substituted at the 2-position with a bromine atom (a versatile handle for cross-

coupling) and at the 6-position with a cyclohexyl group (providing steric bulk and lipophilicity).

Due to its specific substitution pattern, it is classified as a Tier 2 Niche Intermediate—available

from select catalog suppliers but often requiring lead times for gram-scale quantities.

Chemical Identity Table[1][2]
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Property Specification

Chemical Name 2-Bromo-6-cyclohexylpyridine

CAS Number 1017781-62-2

Molecular Formula C₁₁H₁₄BrN

Molecular Weight 240.14 g/mol

SMILES BrC1=NC(C2CCCCC2)=CC=C1

Physical State
Viscous liquid or low-melting solid (Predicted

MP: <50°C)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

LogP (Predicted) ~4.2 (High Lipophilicity)

Part 2: Commercial Landscape & Sourcing Strategy
Supplier Ecosystem
Unlike commodity chemicals (e.g., 2-bromopyridine), the 6-cyclohexyl analog is not universally

stocked. Procurement officers must distinguish between Stocking Vendors and Virtual

Aggregators.

Primary Catalog Suppliers:

BLD Pharm: Catalog #BD01484578. Validated source for research quantities (mg to g

scale).

Specialized Building Block Vendors: Enamine, ChemScene, and Combi-Blocks frequently

hold inventory of such pyridine derivatives or possess the immediate precursor (2,6-

dibromopyridine) for rapid synthesis.

"Make vs. Buy" Decision Matrix
Given the potential for stockouts, researchers should use the following logic to determine the

sourcing route:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14183811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Figure 1: Strategic decision tree for sourcing 2-Bromo-6-cyclohexylpyridine. Blue indicates

the starting point; Green indicates the optimal path; Red indicates resource-intensive paths.

Part 3: Technical Synthesis Guide (The "Make"
Option)
If commercial supply is unavailable, the synthesis of 2-Bromo-6-cyclohexylpyridine is best

achieved via Negishi Cross-Coupling. This method is superior to Minisci radical alkylation for

this specific target due to higher regioselectivity and yield.

Protocol: Negishi Coupling of 2,6-Dibromopyridine[4]
Mechanism: Palladium-catalyzed selective mono-coupling of an organozinc reagent to an aryl

halide. Target Scale: 10.0 mmol (approx. 2.4 g product).

Reagents & Materials
Substrate: 2,6-Dibromopyridine (CAS 626-05-1) – 2.37 g (10 mmol).

Nucleophile: Cyclohexylzinc bromide (0.5 M in THF) – 22 mL (11 mmol, 1.1 equiv).

Catalyst: Pd(PPh₃)₄ (Tetrakis) – 5 mol% OR Pd(dppf)Cl₂ – 3 mol%.

Solvent: Anhydrous THF (degassed).

Step-by-Step Methodology
Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon/Nitrogen.
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Dissolution: Add 2,6-dibromopyridine (1.0 equiv) and Pd catalyst to the flask. Dissolve in

anhydrous THF (20 mL).

Activation: Stir at room temperature for 10 minutes to ensure catalyst solvation.

Addition: Cool the solution to 0°C. Add the Cyclohexylzinc bromide solution dropwise via

syringe over 15 minutes. Note: Slow addition prevents bis-coupling (formation of 2,6-

dicyclohexylpyridine).

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours.

Monitor via TLC (Hexane/EtOAc 9:1). The starting material (2,6-dibromo) is less polar than

the mono-product.

Quench: Quench with saturated aqueous NH₄Cl (20 mL).

Workup: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Silica gel). Elute with a gradient of 0-5% EtOAc

in Hexanes.

Yield Expectation: 65–75%.

Synthesis Pathway Diagram

2,6-Dibromopyridine
(CAS 626-05-1)

Negishi Coupling
THF, 0°C to RT, 12h

Cyclohexylzinc Bromide
(0.5M in THF)

Pd(PPh3)4 (5 mol%)

2-Bromo-6-cyclohexylpyridine
(Target)

2,6-Dicyclohexylpyridine
(Impurity <5%)

Over-reaction
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Figure 2: Negishi coupling pathway. The reaction utilizes organozinc chemistry to selectively

install the cyclohexyl group while retaining the second bromine atom for future

functionalization.

Part 4: Quality Control & Validation
To ensure the material is suitable for drug development (e.g., as a scaffold for kinase

inhibitors), the following QC parameters must be met.

Impurity Profiling (HPLC)
Critical Impurity: 2,6-Dibromopyridine (Starting Material) and 2,6-Dicyclohexylpyridine (Bis-

coupled).

Method: Reverse Phase C18.

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

Gradient: 50% B to 95% B over 15 min (High lipophilicity requires high organic content).

Detection: UV @ 254 nm.

NMR Validation (¹H NMR, 400 MHz, CDCl₃)
Aromatic Region: Look for the characteristic splitting of the 2,6-disubstituted pyridine

(typically two doublets and a triplet, or a multiplet pattern depending on resolution).

δ ~7.4 ppm (t, 1H, C4-H)

δ ~7.2 ppm (d, 1H, C3-H, adjacent to Br)

δ ~7.0 ppm (d, 1H, C5-H, adjacent to Cyclohexyl)

Aliphatic Region:

δ ~2.6 ppm (tt, 1H, benzylic methine of cyclohexyl).

δ ~1.2–1.9 ppm (multiplets, 10H, remaining cyclohexyl protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Bromo-6-[1-(6-bromopyridin-2-yl)cyclohexyl]pyridine - CAS号 1132811-15-4 - 摩熵化学
[molaid.com]

2. researchgate.net [researchgate.net]

3. pdf.benchchem.com [pdf.benchchem.com]

4. 2-Bromo-6-isopropylpyridine | C8H10BrN | CID 45787928 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Availability & Technical Guide: 2-Bromo-6-
cyclohexylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14183811/docs#commercial-availability-technical-
guide-2-bromo-6-cyclohexylpyridine]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14183811/docs?utm_src=pdf-body#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.molaid.com/MS_2634295
https://www.researchgate.net/publication/244236258_Negishi_coupling_of_2-pyridylzinc_bromide-paradigm_shift_in_cross-coupling_chemistry
https://pdf.benchchem.com/144/Application_Notes_Protocols_Synthesis_of_Bipyridine_Ligands_from_2_6_Dibromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/45787928
https://www.benchchem.com/product/b14183811/docs?utm_src=pdf-body#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molaid.com/MS_2634295
https://www.molaid.com/MS_2634295
https://www.researchgate.net/publication/244236258_Negishi_coupling_of_2-pyridylzinc_bromide-paradigm_shift_in_cross-coupling_chemistry
https://pdf.benchchem.com/144/Application_Notes_Protocols_Synthesis_of_Bipyridine_Ligands_from_2_6_Dibromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/45787928
https://pubchem.ncbi.nlm.nih.gov/compound/45787928
https://www.benchchem.com/product/b14183811/docs#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811/docs#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811/docs#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/product/b14183811/docs#commercial-availability-technical-guide-2-bromo-6-cyclohexylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14183811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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